Cas no 1731-23-3 ([trans-2-(aminomethyl)cyclobutyl]methanamine)

• Product Name: [trans-2-(aminomethyl)cyclobutyl]methanamine
• CAS No: 1731-23-3
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• MDL: MFCD04038803
• CID: 213159
• PubChem ID: 6918109
• Update Time: 2025-04-19

[trans-2-(aminomethyl)cyclobutyl]methanamine Chemical and Physical Properties

Names and Identifiers

• trans-Cyclobutane-1,2-diyldimethanamine
• ((1R,2R)-cyclobutane-1,2-diyl)dimethanamine
• [(1R,2R)-2-(Aminomethyl)cyclobutyl]methylamine
• 1,2-Cyclobutanedimethanamine,(1R,2R)-rel-
• cyclobutane-1,2-diyldimethanamine
• 1,2-Bis(aminomethyl)cyclobutane
• [2-(aminomethyl)cyclobutyl]methylamine
• [2-(aminomethyl)cyclobutyl]methanamine
• (trans)-cyclobutane-1,2-diyldimethanamine
• [trans-2-(aminomethyl)cyclobutyl]methanamine
• 1-[(1R,2R)-2-(AMINOMETHYL)CYCLOBUTYL]METHANAMINE
• SCHEMBL8423168
• rel-((1R,2R)-Cyclobutane-1,2-diyl)dimethanamine
• rel-[(1R,2R)-2-(Aminomethyl)cyclobutyl]methylamine
• AKOS006308949
• 1731-23-3
• trans-1,2-Bis-(aminomethyl)-cyclobutane
• PD161325
• [(1R,2R)-2-(aminomethyl)cyclobutyl]methanamine
• 1932217-85-0
• TRANS-1,2-BIS(AMINOMETHYL)CYCLOBUTANE
• CS-0375732
• MFCD04038803

• MDL： MFCD04038803
• Inchi： 1S/C6H14N2/c7-3-5-1-2-6(5)4-8/h5-6H,1-4,7-8H2/t5-,6-/m0/s1
• InChI Key： ZBLACDIKXKCJGF-WDSKDSINSA-N
• SMILES： NC[C@@H]1CC[C@H]1CN

Computed Properties

• Exact Mass: 114.11582
• Monoisotopic Mass: 114.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 62.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: -0.7

Experimental Properties

• Density: 0.947
• Boiling Point: 179.5°Cat760mmHg
• Flash Point: 75.1°C
• Refractive Index: 1.491
• PSA: 52.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines